OLITORISIDE OLITORISIDE Olitorin, also known as olitoriside, belongs to the class of organic compounds known as cardenolide glycosides and derivatives. Cardenolide glycosides and derivatives are compounds containing a carbohydrate glycosidically bound to the cardenolide moiety. Olitorin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Olitorin has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, olitorin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, olitorin can be found in green vegetables, herbs and spices, and tea. This makes olitorin a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 13289-20-8
VCID: VC0000001
InChI: InChI=1S/C35H52O14/c1-17-30(49-31-29(42)28(41)27(40)24(14-36)48-31)23(38)12-26(46-17)47-19-3-8-33(16-37)21-4-7-32(2)20(18-11-25(39)45-15-18)6-10-35(32,44)22(21)5-9-34(33,43)13-19/h11,16-17,19-24,26-31,36,38,40-44H,3-10,12-15H2,1-2H3
SMILES: CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
Molecular Formula: C35H52O14
Molecular Weight: 696.8 g/mol

OLITORISIDE

CAS No.: 13289-20-8

ADC Toxins

VCID: VC0000001

Molecular Formula: C35H52O14

Molecular Weight: 696.8 g/mol

OLITORISIDE - 13289-20-8

CAS No. 13289-20-8
Product Name OLITORISIDE
Molecular Formula C35H52O14
Molecular Weight 696.8 g/mol
IUPAC Name 5,14-dihydroxy-3-[4-hydroxy-6-methyl-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
Standard InChI InChI=1S/C35H52O14/c1-17-30(49-31-29(42)28(41)27(40)24(14-36)48-31)23(38)12-26(46-17)47-19-3-8-33(16-37)21-4-7-32(2)20(18-11-25(39)45-15-18)6-10-35(32,44)22(21)5-9-34(33,43)13-19/h11,16-17,19-24,26-31,36,38,40-44H,3-10,12-15H2,1-2H3
Standard InChIKey KQBVSIZPUWODNU-ZJJDAITPSA-N
Isomeric SMILES C[C@@H]1[C@@H]([C@H](C[C@@H](O1)O[C@H]2CC[C@@]3([C@H]4CC[C@@]5([C@H](CC[C@@]5([C@@H]4CC[C@@]3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O
SMILES CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
Canonical SMILES CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
Melting Point 204-206°C
Physical Description Solid
Description Olitorin, also known as olitoriside, belongs to the class of organic compounds known as cardenolide glycosides and derivatives. Cardenolide glycosides and derivatives are compounds containing a carbohydrate glycosidically bound to the cardenolide moiety. Olitorin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Olitorin has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, olitorin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, olitorin can be found in green vegetables, herbs and spices, and tea. This makes olitorin a potential biomarker for the consumption of these food products.
Synonyms (3|A,5|A)-3-{[2,6-dideoxy-4-o-(|A-d-glucopyranosyl)-|A-d-xylo-hexopyranosyl]oxy}-5,14-dihydroxy-19-oxocard-20(22)-enolide
Reference - M. T. Turakhodzhaev, M. -R. I. Shamsutdinov, T. T. Shakirov, /The isolation of olitoriside from the seeds of Corchorus olitorius/, Chemistry of Natural Compounds (July 1969), Volume 5, Issue 4, p 278

- Turakhozhaev, M. T.; Shamsutdinov, M. -R. I.; Shakirov, T. T., /The isolation of olitoriside/, Chemistry of Natural Compounds (1970) 6: 712-714 , November 01, 1970
PubChem Compound 3587049
Last Modified Nov 11 2021
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